Cas no 2137958-84-8 (N-[[1-(trifluoromethyl)cyclobutyl]methyl]ethanamine)

• Product Name: N-[[1-(trifluoromethyl)cyclobutyl]methyl]ethanamine
• CAS No: 2137958-84-8
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5301633
• Update Time: 2025-07-23

N-[[1-(trifluoromethyl)cyclobutyl]methyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• ethyl({[1-(trifluoromethyl)cyclobutyl]methyl})amine
• N-[[1-(trifluoromethyl)cyclobutyl]methyl]ethanamine
• Cyclobutanemethanamine, N-ethyl-1-(trifluoromethyl)-

• Inchi： 1S/C8H14F3N/c1-2-12-6-7(4-3-5-7)8(9,10)11/h12H,2-6H2,1H3
• InChI Key： CNGCNZYVURTWED-UHFFFAOYSA-N
• SMILES： FC(C1(CNCC)CCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Additional information on N-[[1-(trifluoromethyl)cyclobutyl]methyl]ethanamine

Professional Introduction to N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine (CAS No. 2137958-84-8)

N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine (CAS No. 2137958-84-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. The compound features a cyclobutyl moiety substituted with a trifluoromethyl group, which is a well-known pharmacophore in drug design, enhancing its potential bioactivity and metabolic stability. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, synthetic pathways, and the latest research applications.

The molecular structure of N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine consists of an ethanamine backbone attached to a cyclobutyl ring that is further modified by a trifluoromethyl group. The presence of the trifluoromethyl group imparts lipophilicity and electronic effects that can influence the compound's interaction with biological targets. This structural feature has made it a valuable scaffold in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles and improved binding affinities. The synthesis of N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine involves multi-step organic transformations, including cycloalkylation, fluorination, and amination processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in creating potent kinase inhibitors, which are crucial in cancer therapy. The stability provided by the trifluoromethyl group enhances the compound's resistance to metabolic degradation, making it an attractive candidate for drug development.

The latest research highlights several innovative applications of N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine. A notable study published in a leading pharmaceutical journal explored its role as a precursor in designing small-molecule modulators of protein-protein interactions. These interactions are often pivotal in cellular signaling cascades, making them promising targets for therapeutic intervention. The compound's ability to modulate such interactions without significant off-target effects has been a focal point of investigation.

The synthetic pathways for N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine have been refined through continuous optimization efforts. Researchers have developed greener synthetic routes that minimize waste and improve efficiency. These environmentally conscious approaches align with global trends toward sustainable chemistry practices. Additionally, catalytic methods have been employed to enhance reaction rates and selectivity, further streamlining the synthesis process.

In conclusion, N-[[1-(trifluoromethylcyclobutyl)methyl]ethanamine (CAS No. 2137958-84-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in drug discovery efforts. As research progresses, this compound is expected to contribute further to the development of innovative therapies targeting various diseases. The combination of cutting-edge synthetic techniques and computational methods ensures that its potential is fully realized.